3-hydroxy-1-(4-isopropoxybenzyl)-7-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-7-methyl-3-(2-oxopropyl)-1-[(4-propan-2-yloxyphenyl)methyl]indol-2-one
• InChI: InChI=1S/C22H25NO4/c1-14(2)27-18-10-8-17(9-11-18)13-23-20-15(3)6-5-7-19(20)22(26,21(23)25)12-16(4)24/h5-11,14,26H,12-13H2,1-4H3
• InChI Key: VTHGGIIZICSKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(C(=O)N2CC3=CC=C(C=C3)OC(C)C)(CC(=O)C)O
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

3-hydroxy-1-(4-isopropoxybenzyl)-7-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments

Research on parabens, which are esters of para-hydroxybenzoic acid, highlights the environmental impact of organic compounds in aquatic systems. Parabens, due to their widespread use in cosmetics, pharmaceuticals, and as preservatives, have been studied for their occurrence, biodegradability, and the formation of halogenated by-products upon reaction with chlorine. These studies suggest the environmental persistence of organic compounds and the need for understanding their degradation products and potential toxicity (Haman et al., 2015).

Pharmacokinetics and Roles of Indole Derivatives in Hepatic Protection

Indole derivatives, particularly indole-3-carbinol (I3C) and its dimer 3,3'-diindolylmethane (DIM), have been investigated for their protective effects against chronic liver diseases. These compounds modulate enzymes relevant to hepatic protection, showcasing the importance of indole derivatives in medicinal chemistry for developing treatments against liver disorders (Wang et al., 2016).

Antioxidant Properties of Chromones

Chromones are natural compounds with notable antioxidant properties, which are crucial for preventing cellular impairment that leads to diseases. The study of chromones and their derivatives, particularly focusing on their radical scavenging activity, underlines the significance of understanding the structure-activity relationships for developing potent antioxidants (Yadav et al., 2014).

Analytical Methods for Determining Antioxidant Activity

The evaluation of antioxidants and their activity is essential for applications in food engineering, medicine, and pharmacy. Various tests and methodologies, including spectrophotometry and electrochemical biosensors, have been developed to assess the antioxidant capacity of compounds, highlighting the importance of analytical chemistry in the research and development of bioactive compounds (Munteanu & Apetrei, 2021).

Environmental Effects of Sunscreen Active Ingredients

Studies on the environmental effects of organic UV filters, such as oxybenzone, underscore the ecological impact of synthetic organic compounds. These compounds, found in sunscreens, have been detected in aquatic environments worldwide, raising concerns about their persistence and bioaccumulation, and their effects on coral reefs and aquatic organisms (Schneider & Lim, 2019).